4-[3-(4-methoxyphenoxy)propyl]-3,5-dimethyl-1H-pyrazole hydrochloride

• IUPAC Name: 4-[3-(4-methoxyphenoxy)propyl]-3,5-dimethyl-1H-pyrazole;hydrochloride
• InChI: InChI=1S/C15H20N2O2.ClH/c1-11-15(12(2)17-16-11)5-4-10-19-14-8-6-13(18-3)7-9-14;/h6-9H,4-5,10H2,1-3H3,(H,16,17);1H
• InChI Key: RNEAUXBJIICNTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCCOC2=CC=C(C=C2)OC.Cl
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol
• CAS No.: 2085689-76-3

Description

4-[3-(4-methoxyphenoxy)propyl]-3,5-dimethyl-1H-pyrazole hydrochloride is a useful research compound. Its molecular formula is C15H21ClN2O2 and its molecular weight is 296.8. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Tautomerism

Research on NH-pyrazoles, including variants related to 4-[3-(4-methoxyphenoxy)propyl]-3,5-dimethyl-1H-pyrazole hydrochloride, reveals insights into their molecular structure and tautomerism. X-ray crystallography and NMR spectroscopy studies have identified unique tautomeric forms stabilized by hydrogen bonds in solid states and solutions, highlighting the compound's structural versatility and potential applications in designing molecular systems with specific binding properties Cornago et al., 2009.

Molecular Docking and Quantum Chemical Calculations

The compound has been a subject of molecular docking and quantum chemical calculations to understand its interactions at the molecular level. Such studies provide a foundation for its potential in developing novel pharmaceuticals or materials with specific electronic or structural characteristics Viji et al., 2020.

Organized Assemblies and Ionic Salts

Research on pyrazole-based ionic salts has demonstrated the compound's ability to form organized assemblies in response to different anions. This property is significant for applications in molecular recognition, sensor design, and the development of novel materials with specific ion-binding capabilities Zheng et al., 2013.

Complex Formation with Metal Ions

Pyrazole derivatives, including those structurally related to the target compound, have shown the ability to form complexes with metal ions like platinum and palladium. These complexes are of interest in catalysis, material science, and medicinal chemistry, particularly in the development of anticancer agents Budzisz et al., 2004.

Antimicrobial and Anti-inflammatory Agents

Novel pyrazole derivatives have been evaluated for their antimicrobial and anti-inflammatory activities, suggesting the potential of such compounds, including this compound, in therapeutic applications. This research opens avenues for the development of new drugs targeting a range of bacterial infections and inflammatory conditions Kendre et al., 2015.

Corrosion Inhibition

Pyrazole derivatives have also been investigated for their corrosion inhibition performance on metals in acidic environments. This application is critical for protecting industrial machinery and infrastructure, demonstrating the compound's utility beyond biological systems Yadav et al., 2016.